2,4-Dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
Overview
Description
2,4-Dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C7H4Cl2IN3 and its molecular weight is 327.93 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antiviral Activity : Pyrrolo[2,3-d]pyrimidines, a category to which 2,4-Dichloro-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine belongs, have been studied for their antiviral properties. For example, a study synthesized several derivatives and tested them against human cytomegalovirus and herpes simplex virus, finding only slight activity and cytotoxicity, with some compounds showing slightly more activity against HCMV than acyclovir, but inactive against HSV-1 (Saxena et al., 1988).
Interaction with Other Compounds : A study on the interaction of 4,6-dichloropyrimidine-5-carbaldehyde with glycine esters, closely related to pyrrolo[2,3-d]pyrimidines, found that it leads to the formation of derivatives of N-(5-formylpyrimidin-4-yl)glycinate and cyclization products like pyrrolo[2,3-d]pyrimidine and pyrido[2,3-d]pyrimidine. This interaction opens prospects for the synthesis of potentially biologically active compounds (Zinchenko et al., 2018).
Synthesis of Novel Compounds : Research on synthesizing new compounds from pyrrolo[2,3-d]pyrimidines includes the creation of 2,4-Bis(4-aryl-1,2,3-triazol-1-yl)pyrrolo[2,3-d]pyrimidines. These compounds, when incorporating polar and bulky substituents, showed properties like the tuning of optical properties and fluorescence quantum yield enhancement, indicating potential applications in material science (Bucevičius et al., 2015).
Cancer Research : Certain pyrrolo[2,3-d]pyrimidine derivatives have been synthesized as potential inhibitors of dihydrofolate reductase, with implications in antitumor therapy. The study found that these compounds have selective inhibitory effects on various forms of dihydrofolate reductase, highlighting their potential as antitumor agents (Gangjee et al., 2005).
Palladium-Catalyzed Cross-Coupling Reactions : Research into the synthesis of 4-alkynylpyrrolo[2,3-d]pyrimidines via palladium-catalyzed cross-coupling reactions has been conducted. This has implications for the development of new synthetic methods in organic chemistry (Tumkevičius & Masevičius, 2007).
Properties
IUPAC Name |
2,4-dichloro-6-iodo-7-methylpyrrolo[2,3-d]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2IN3/c1-13-4(10)2-3-5(8)11-7(9)12-6(3)13/h2H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKQREJUSPJUIPH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC2=C1N=C(N=C2Cl)Cl)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2IN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.93 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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